Cas no 1849195-68-1 (5-Bromo-1-methylisoindoline hydrochloride)

• Product Name: 5-Bromo-1-methylisoindoline hydrochloride
• CAS No: 1849195-68-1
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• MDL: MFCD16251149
• CID: 4778190
• Update Time: 2026-02-27

5-Bromo-1-methylisoindoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methylisoindoline hydrochloride
• 5-Bromo-2,3-dihydro-1-methyl-1H-isoindole hydrochloride
• 5-Bromo-1-methyl-2,3-dihydro-1H-isoindole hydrochloride
• PubChem16791
• 5-Bromo-2,3-dihydro-1-methyl-1H-isoindolehydrochloride
• 5-bromo-1-methylisoindoline HCl
• AMY21389
• 3112AJ
• LS40061
• SB34610
• BC004144
• 5-Bromo-2,3-dihydro-1-methyl-1H-isoindole HCl
• 5-bromo-1-methyl-2,3-dihydro-1H-isoindole;hydrochloride
• 5-Bromo-1-methyl-2,3

• MDL： MFCD16251149
• Inchi： 1S/C9H10BrN.ClH/c1-6-9-3-2-8(10)4-7(9)5-11-6;/h2-4,6,11H,5H2,1H3;1H
• InChI Key： TWYJGRVECRRQTM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CNC2C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 12

Additional information on 5-Bromo-1-methylisoindoline hydrochloride

Comprehensive Overview of 5-Bromo-1-methylisoindoline hydrochloride (CAS No. 1849195-68-1): Properties, Applications, and Industry Insights

5-Bromo-1-methylisoindoline hydrochloride (CAS No. 1849195-68-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a halogenated isoindoline derivative, this compound serves as a versatile building block in synthetic chemistry, particularly in the development of novel bioactive molecules. The presence of both bromine and methyl substituents on the isoindoline core enhances its reactivity, making it valuable for cross-coupling reactions and molecular diversification strategies.

Recent scientific literature highlights the growing demand for 5-Bromo-1-methylisoindoline hydrochloride in medicinal chemistry applications. Researchers are particularly interested in its potential as a precursor for central nervous system (CNS) targeting compounds, given the isoindoline scaffold's prevalence in neurologically active pharmaceuticals. The compound's hydrochloride salt form improves solubility characteristics, addressing a common challenge in drug formulation processes. Current studies explore its utility in creating allosteric modulators for various receptor systems, aligning with the pharmaceutical industry's focus on precision medicine approaches.

From a synthetic chemistry perspective, CAS No. 1849195-68-1 offers distinct advantages in palladium-catalyzed reactions, especially in the context of Suzuki-Miyaura cross-coupling methodologies. This aligns with the broader industry trend toward green chemistry and atom-economical processes. The compound's bromine atom serves as an excellent leaving group, facilitating efficient transformations while minimizing byproduct formation. These characteristics make it particularly valuable for constructing complex molecular architectures with potential applications in crop protection agents and veterinary pharmaceuticals.

The physicochemical properties of 5-Bromo-1-methylisoindoline hydrochloride contribute significantly to its utility in various research applications. With a molecular weight of 236.55 g/mol and typically appearing as a white to off-white crystalline powder, the compound demonstrates good stability under standard laboratory conditions. Its hydrogen chloride component enhances solubility in polar solvents, a feature particularly valuable for biological screening assays. Analytical chemists appreciate its well-defined NMR spectral characteristics, which facilitate reaction monitoring and purity assessment during synthetic workflows.

Quality control considerations for CAS No. 1849195-68-1 emphasize the importance of HPLC purity analysis and residual solvent testing, reflecting the pharmaceutical industry's stringent material requirements. Current Good Manufacturing Practice (cGMP) compliant batches are increasingly available to support preclinical development activities. The compound's stability profile under various storage conditions (typically recommended at 2-8°C in airtight containers) ensures reliable performance in extended research programs.

Emerging applications for 5-Bromo-1-methylisoindoline hydrochloride extend beyond traditional pharmaceutical uses. Materials science researchers are investigating its potential as a monomer for functional polymer synthesis, particularly in creating specialty coatings with tailored electronic properties. The compound's structural features may contribute to charge transport characteristics in organic electronic devices, an area of intense research in renewable energy technologies. These diverse applications underscore the compound's relevance across multiple scientific disciplines.

Supply chain dynamics for CAS No. 1849195-68-1 reflect the growing importance of specialty chemicals in global research markets. While production volumes remain limited compared to commodity chemicals, the compound's availability through specialized fine chemical suppliers ensures access for academic and industrial researchers. Current market trends show increasing demand from contract research organizations (CROs) engaged in fragment-based drug discovery programs, where the compound serves as a valuable molecular scaffold.

Regulatory considerations for 5-Bromo-1-methylisoindoline hydrochloride emphasize proper handling as a laboratory chemical, with standard personal protective equipment (PPE) recommendations including gloves and safety glasses. The compound's classification follows general chemical safety guidelines, with particular attention to avoiding inhalation of dust and preventing eye contact. Researchers should consult material safety data sheets (MSDS) for specific handling procedures appropriate to their experimental contexts.

Future research directions involving CAS No. 1849195-68-1 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's structural features suggest possible utility in creating targeted protein degraders, a cutting-edge approach in drug discovery. Additionally, its application in fluorescence probe design could provide new tools for biological imaging, addressing current needs in diagnostic development and cellular biology research.

From an environmental perspective, responsible disposal methods for 5-Bromo-1-methylisoindoline hydrochloride should follow institutional guidelines for halogenated organic compounds. The research community continues to develop improved waste minimization strategies for such specialty chemicals, reflecting broader sustainability initiatives in scientific research. These considerations align with the pharmaceutical industry's increasing focus on green chemistry metrics throughout the drug development lifecycle.

In conclusion, 5-Bromo-1-methylisoindoline hydrochloride (CAS No. 1849195-68-1) represents a valuable chemical entity with diverse applications across pharmaceutical research, materials science, and synthetic methodology development. Its unique combination of structural features and reactivity characteristics positions it as an important tool for researchers addressing contemporary challenges in molecular design and functional material development. As scientific understanding of its potential applications continues to evolve, this compound will likely play an increasingly significant role in innovative research programs worldwide.